Cas no 2445800-57-5 (5-(fluorosulfonyl)methyltricyclo3.3.0.0,3,7octane-1-carboxylic acid)

• Product Name: 5-(fluorosulfonyl)methyltricyclo3.3.0.0,3,7octane-1-carboxylic acid
• CAS No: 2445800-57-5
• MF: C₁₀H₁₃FO₄S
• MW: 248.271225690842
• CID: 5669395
• PubChem ID: 165787933
• Update Time: 2025-07-15

5-(fluorosulfonyl)methyltricyclo3.3.0.0,3,7octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26975777
• 2445800-57-5
• 5-[(fluorosulfonyl)methyl]tricyclo[3.3.0.0,3,7]octane-1-carboxylic acid
• 5-(fluorosulfonyl)methyltricyclo3.3.0.0,3,7octane-1-carboxylic acid

• Inchi： 1S/C10H13FO4S/c11-16(14,15)5-9-1-6-3-10(9,8(12)13)4-7(6)2-9/h6-7H,1-5H2,(H,12,13)
• InChI Key： DTVLKKGCXIJUID-UHFFFAOYSA-N
• SMILES： S(CC12CC3CC1(C(=O)O)CC3C2)(=O)(=O)F

Computed Properties

• Exact Mass: 248.05185823g/mol
• Monoisotopic Mass: 248.05185823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 79.8Ų

Additional information on 5-(fluorosulfonyl)methyltricyclo3.3.0.0,3,7octane-1-carboxylic acid

5-(Fluorosulfonyl)methyltricyclo[3.3.0.0^3,7]octane-1-carboxylic Acid: A Novel Compound with Potential Applications in Medicinal Chemistry

5-(Fluorosulfonyl)methyltricyclo[3.3.0.0^3,7]octane-1-carboxylic acid (CAS No: 2445800-57-5) is a unique and complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of tricyclic compounds and features a fluorosulfonyl group attached to a methyl group, which is further linked to a tricyclic octane ring system. The presence of the fluorosulfonyl group imparts unique chemical and biological properties to the molecule, making it an intriguing candidate for various research and development activities.

The structure of 5-(fluorosulfonyl)methyltricyclo[3.3.0.0^3,7]octane-1-carboxylic acid is characterized by its tricyclic framework, which consists of three interconnected carbon rings with specific bridgehead atoms. This structural complexity provides a robust platform for exploring its interactions with biological systems. The carboxylic acid functional group at the C-1 position adds to its versatility, enabling it to participate in various chemical reactions and form derivatives that could be useful in drug design and synthesis.

Recent studies have highlighted the potential of 5-(fluorosulfonyl)methyltricyclo[3.3.0.0^3,7]octane-1-carboxylic acid in several areas of medicinal chemistry. One notable application is in the development of novel anti-inflammatory agents. The fluorosulfonyl group has been shown to enhance the potency and selectivity of compounds targeting specific inflammatory pathways, such as cyclooxygenase (COX) enzymes and nuclear factor-kappa B (NF-κB). These properties make it a promising lead compound for further optimization and clinical evaluation.

In addition to its anti-inflammatory potential, 5-(fluorosulfonyl)methyltricyclo[3.3.0.0^3,7]octane-1-carboxylic acid has also been investigated for its antimicrobial properties. Preliminary studies have demonstrated that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as certain fungal species. The unique combination of the tricyclic structure and the fluorosulfonyl group may contribute to its ability to disrupt microbial cell walls and inhibit essential metabolic pathways.

The synthetic route for 5-(fluorosulfonyl)methyltricyclo[3.3.0.0^3,7]octane-1-carboxylic acid involves a series of well-defined chemical transformations starting from readily available precursors. Key steps include the formation of the tricyclic core through ring-closing metathesis (RCM) reactions, followed by functionalization at the methyl and carboxylic acid positions using selective reagents such as fluorine gas or sulfonyl chlorides. The ability to synthesize this compound efficiently on a laboratory scale opens up opportunities for large-scale production and commercialization.

In terms of pharmacological properties, 5-(fluorosulfonyl)methyltricyclo[3.3.0.0^3,7]octane-1-carboxylic acid has shown favorable solubility and stability characteristics, which are crucial for its use in drug formulations. Its low molecular weight and hydrophobic nature allow it to penetrate biological membranes effectively, enhancing its bioavailability and target engagement. These attributes make it an attractive candidate for oral or topical administration in therapeutic settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(fluorosulfonyl)methyltricyclo[3.3.0.0^3,7]octane-1-carboxylic acid. Early results from Phase I trials have indicated that the compound is well-tolerated by human subjects at various dose levels, with no significant adverse effects observed. Further studies are needed to determine optimal dosing regimens and assess long-term safety profiles.

Beyond its direct therapeutic applications, 5-(fluorosulfonyl)methyltricyclo[3.3.0.0^3,7]octane-1-carboxylic acid has also shown promise as a tool compound in chemical biology research. Its unique structural features enable it to serve as a scaffold for probing protein-protein interactions and identifying novel targets for drug discovery. By modifying the functional groups on this core structure, researchers can generate a library of derivatives with diverse biological activities.

In conclusion, 5-(fluorosulfonyl)methyltricyclo[3.3.0.0^3,7]octane-1-carboxylic acid (CAS No: 2445800-57-5) represents a fascinating compound with broad potential applications in medicinal chemistry and pharmaceutical research. Its unique combination of structural complexity and functional versatility makes it an ideal candidate for further exploration and development into novel therapeutic agents.